Cas no 1704980-36-8 (Propanoic acid, 2-(aminooxy)-, methyl ester, (2S)-)

• Product Name: Propanoic acid, 2-(aminooxy)-, methyl ester, (2S)-
• CAS No: 1704980-36-8
• MF: C₄H₉NO₃
• MW: 119.119161367416
• CID: 5797566
• Update Time: 2025-06-29

Propanoic acid, 2-(aminooxy)-, methyl ester, (2S)- Chemical and Physical Properties

Names and Identifiers

• Propanoic acid, 2-(aminooxy)-, methyl ester, (2S)-

• Inchi： 1S/C4H9NO3/c1-3(8-5)4(6)7-2/h3H,5H2,1-2H3/t3-/m0/s1
• InChI Key： FAXADWCNHRCTLA-VKHMYHEASA-N
• SMILES： C(OC)(=O)[C@@H](ON)C

Experimental Properties

• Density: 1.098±0.06 g/cm3(Predicted)
• Boiling Point: 184.3±23.0 °C(Predicted)
• pka: 3.10±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid esters
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid esters

Additional information on Propanoic acid, 2-(aminooxy)-, methyl ester, (2S)-

Recent Advances in the Study of Propanoic acid, 2-(aminooxy)-, methyl ester, (2S)- (CAS: 1704980-36-8)

The compound Propanoic acid, 2-(aminooxy)-, methyl ester, (2S)- (CAS: 1704980-36-8) has garnered significant attention in recent chemical and biomedical research due to its unique structural properties and potential applications in drug development. This research briefing synthesizes the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficient synthesis of (2S)-2-(aminooxy)propanoic acid methyl ester using an asymmetric catalytic approach, achieving >95% enantiomeric purity. The researchers highlighted its role as a versatile building block for hydroxamate-containing bioactive molecules, particularly in the development of metalloproteinase inhibitors.

Recent pharmacological investigations have revealed that derivatives of 1704980-36-8 exhibit potent inhibitory activity against matrix metalloproteinases (MMPs), with IC50 values in the low micromolar range. This suggests potential applications in treating conditions involving extracellular matrix degradation, such as cancer metastasis and inflammatory diseases.

In drug delivery research, the aminooxy functionality of this compound has been exploited for site-specific bioconjugation. A 2024 Nature Biotechnology paper described its use in creating stable oxime linkages with carbonyl-containing biomolecules, enabling the development of targeted drug conjugates with improved pharmacokinetic profiles.

The compound's mechanism of action involves selective binding to zinc-dependent enzymes, as demonstrated by X-ray crystallography studies. These structural insights have guided the rational design of next-generation inhibitors with enhanced selectivity and reduced off-target effects.

Ongoing clinical trials are evaluating derivatives of 1704980-36-8 as potential therapeutics for fibrotic disorders. Preliminary results show promising antifibrotic activity in animal models, with good tolerability profiles observed in Phase I safety studies.

From a chemical biology perspective, researchers have utilized this compound as a probe to study enzyme dynamics and protein-protein interactions. Its ability to form stable conjugates with various biomolecules makes it valuable for activity-based protein profiling and other omics technologies.

Future research directions include optimization of the compound's pharmacokinetic properties and exploration of its applications in targeted cancer therapies. The development of novel synthetic methodologies to access structurally diverse analogs remains an active area of investigation in medicinal chemistry.